Hemolytic Potency vs Soybean LPC
In a direct comparative in vitro hemolysis study, egg yolk-derived L-alpha-lysophosphatidylcholine produced an IC50 of 0.0427 mg/ml, while soybean-derived L-alpha-LPC required nearly twice the concentration to achieve 50% hemolysis (IC50 0.0801 mg/ml). The hemolysis rate of egg yolk LPC was significantly higher than that of soybean LPC at multiple osmotic pressure conditions (0.65%, 0.60%, and 0.55% NaCl). Neither source induced erythrocyte coagulation [1].
| Evidence Dimension | Hemolytic activity (IC50) on human erythrocytes |
|---|---|
| Target Compound Data | IC50 = 0.0427 mg/ml (egg yolk L-alpha-LPC) |
| Comparator Or Baseline | IC50 = 0.0801 mg/ml (soybean L-alpha-LPC) |
| Quantified Difference | 1.88-fold higher hemolytic potency for egg yolk LPC (lower IC50 indicates greater potency) |
| Conditions | In vitro erythrocyte hemolysis test; spectrophotometric detection; NaCl osmotic fragility test at 0.55%–0.65% |
Why This Matters
Procurement of egg yolk LPC vs soybean LPC directly determines hemolytic risk in pharmaceutical excipient formulations; the 1.88-fold potency difference necessitates source-specific safety limits.
- [1] Zhang Y, Tao N, Wu Y, Gao H. Rationality Analysis of Limits on Lysophosphatidylcholine Content in Different Sources of Pharmaceutical Excipients. Chinese Pharmaceutical Affairs, 2019, 33(5): 582-585. doi:10.16153/j.1002-7777.2019.05.014. View Source
